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Compound of Interest

Compound Name: Ethyl 3-methylbenzoate

Cat. No.: B093142 Get Quote

An In-depth Technical Guide to Ethyl 3-Methylbenzoate

This technical guide provides a comprehensive overview of ethyl 3-methylbenzoate, also

known as ethyl m-toluate. It is intended for researchers, scientists, and professionals in drug

development and chemical synthesis. This document covers the compound's structural

formula, physicochemical properties, spectroscopic data, and a detailed experimental protocol

for its synthesis via Fischer esterification.

Chemical Structure and Identification
Ethyl 3-methylbenzoate is an aromatic ester. Its structure consists of a benzene ring

substituted with an ethyl ester group and a methyl group at positions 1 and 3, respectively.

IUPAC Name: ethyl 3-methylbenzoate[1]

Synonyms: Ethyl m-toluate, 3-Methylbenzoic acid ethyl ester, Ethyl-3-methylbenzoate[1][2]

CAS Registry Number: 120-33-2[2]

Molecular Formula: C₁₀H₁₂O₂[2][3]

Molecular Weight: 164.20 g/mol [1]

Caption: Structural representation of Ethyl 3-methylbenzoate.
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Ethyl 3-methylbenzoate is a colorless liquid at room temperature.[4][5] Its key physical and

chemical properties are summarized in the table below.

Property Value Reference

Physical State Colorless Liquid [4][5]

Density 1.03 g/mL at 25 °C [3][4]

Boiling Point 110 °C at 27 hPa [5]

Flash Point 101 °C (closed cup) [5]

Refractive Index 1.5060 at 20 °C [6]

Spectroscopic Data
The structural identity of ethyl 3-methylbenzoate is confirmed by various spectroscopic

techniques.

¹H NMR Spectroscopy
The proton NMR spectrum provides characteristic signals for the ethyl, methyl, and aromatic

protons.

Chemical
Shift (δ)
ppm

Multiplicity
Coupling
Constant
(J) Hz

Integration Assignment Reference

7.84 - 7.88 Multiplet - 2H
Aromatic

protons
[7]

7.28 - 7.36 Multiplet - 2H
Aromatic

protons
[7]

4.38 Quartet 7.3 2H -O-CH₂-CH₃ [7]

2.41 Singlet - 3H Ar-CH₃ [7]

1.38 Triplet 7.1 3H -O-CH₂-CH₃ [7]
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Infrared (IR) Spectroscopy
The IR spectrum shows characteristic absorption bands for its functional groups.

Wavenumber (cm⁻¹) Functional Group

~3050 Aromatic C-H Stretch

~2980 Aliphatic C-H Stretch

~1720 C=O (Ester) Stretch

~1250 C-O (Ester) Stretch

Mass Spectrometry
Electron ionization mass spectrometry (EI-MS) results in characteristic fragmentation patterns.

m/z Ion

164 [M]⁺ (Molecular Ion)

135 [M - OCH₂CH₃]⁺

119 [M - CH₂CH₃]⁺

91 [C₇H₇]⁺ (Tropylium ion)

Synthesis: Fischer Esterification
Ethyl 3-methylbenzoate is commonly synthesized via the Fischer esterification of 3-

methylbenzoic acid with ethanol, using a strong acid catalyst such as sulfuric acid.[8] This is a

reversible reaction, and to favor the formation of the ester, an excess of the alcohol is typically

used, or the water formed is removed.[8][9]

Experimental Protocol
Materials:

3-Methylbenzoic acid
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Absolute ethanol

Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Diethyl ether or other suitable extraction solvent

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 3-

methylbenzoic acid and an excess of absolute ethanol (e.g., 5-10 molar equivalents).

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

mixture while stirring.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for 1-2 hours. The

progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

Work-up: a. After cooling to room temperature, pour the reaction mixture into a separatory

funnel containing cold water. b. Extract the aqueous layer with diethyl ether. c. Combine the

organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst and unreacted carboxylic acid), and finally with brine.[10]

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent using a rotary evaporator.

Purification: The resulting crude ester can be purified by distillation under reduced pressure

to yield pure ethyl 3-methylbenzoate.
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Reaction

Work-up & Isolation

Purification

1. Combine 3-Methylbenzoic Acid
and excess Ethanol in flask

2. Add conc. H₂SO₄

3. Heat to reflux for 1-2 hours

4. Quench with water
& Extract with ether

wash_bicarp

5. Wash with NaHCO₃ solution

6. Wash with brine

7. Dry with MgSO₄

8. Evaporate solvent

9. Purify by vacuum distillation

product

Pure Ethyl 3-methylbenzoate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Ethyl 3-methylbenzoate.
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Reaction Mechanism: Fischer Esterification
The mechanism involves several key steps, starting with the protonation of the carboxylic acid,

which activates it for nucleophilic attack by the alcohol.

1. Protonation of Carbonyl
(R-COOH + H⁺ ⇌ R-C(OH)₂⁺)

2. Nucleophilic Attack
(R-C(OH)₂⁺ + R'OH ⇌ R-C(OH)₂-O⁺HR')

Ethanol attacks 3. Proton Transfer
(R-C(OH)₂-O⁺HR' ⇌ R-C(OH)(O⁺H₂)-OR')

Intramolecular 4. Elimination of Water
(R-C(OH)(O⁺H₂)-OR' ⇌ R-C(O⁺H)-OR' + H₂O)

H₂O leaves 5. Deprotonation
(R-C(O⁺H)-OR' ⇌ R-COOR' + H⁺)

Final step

Click to download full resolution via product page

Caption: Key steps in the Fischer Esterification mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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